Cas no 926270-95-3 (8-Chloro-5-methoxyquinoline-6-carboxylic acid)

• Product Name: 8-Chloro-5-methoxyquinoline-6-carboxylic acid
• CAS No: 926270-95-3
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 5697017
• PubChem ID: 16772475
• Update Time: 2025-10-29

8-Chloro-5-methoxyquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-5-METHOXYQUINOLINE-6-CARBOXYLICACID
• 926270-95-3
• SCHEMBL23725371
• AKOS000129100
• EN300-1451465
• 8-CHLORO-5-METHOXYQUINOLINE-6-CARBOXYLIC ACID
• 6-Quinolinecarboxylic acid, 8-chloro-5-methoxy-
• 8-Chloro-5-methoxyquinoline-6-carboxylic acid

• Inchi： 1S/C11H8ClNO3/c1-16-10-6-3-2-4-13-9(6)8(12)5-7(10)11(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： CKPKMIMKKGVNTD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C2=CC=CN=C21)OC

Computed Properties

• Exact Mass: 237.0192708g/mol
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 397.5±37.0 °C(Predicted)
• pka: 3.22±0.30(Predicted)

Additional information on 8-Chloro-5-methoxyquinoline-6-carboxylic acid

8-Chloro-5-methoxyquinoline-6-carboxylic acid (CAS No. 926270-95-3): A Comprehensive Overview

The compound 8-Chloro-5-methoxyquinoline-6-carboxylic acid, identified by the CAS registry number 926270-95-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery. The structure of 8-Chloro-5-methoxyquinoline-6-carboxylic acid consists of a quinoline ring system with substituents at positions 5, 6, and 8, specifically a methoxy group at position 5, a carboxylic acid group at position 6, and a chlorine atom at position 8. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 8-Chloro-5-methoxyquinoline-6-carboxylic acid. Researchers have employed various methodologies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the yield but also reduce the reaction time, making the synthesis more cost-effective and environmentally friendly. The use of green chemistry principles in these syntheses aligns with current global efforts to promote sustainable chemical practices.

The biological activity of 8-Chloro-5-methoxyquinoline-6-carboxylic acid has been a focal point of recent studies. In vitro assays have demonstrated its potential as an antimicrobial agent, particularly against Gram-positive bacteria and certain fungal strains. The presence of the chlorine atom at position 8 has been implicated in enhancing the compound's ability to disrupt bacterial cell membranes, thereby exhibiting potent bactericidal activity. Additionally, the methoxy group at position 5 contributes to the compound's lipophilicity, which may improve its bioavailability and penetration into target tissues.

In terms of pharmacokinetics, studies have shown that 8-Chloro-5-methoxyquinoline-6-carboxylic acid exhibits moderate solubility in aqueous solutions, which is essential for its absorption and distribution within the body. The carboxylic acid group at position 6 may facilitate ionization under physiological conditions, potentially influencing its pharmacokinetic profile. Preclinical studies have also highlighted its safety profile, with minimal toxicity observed in acute toxicity tests. These findings underscore its potential as a lead compound for further drug development.

The application of computational chemistry tools has provided deeper insights into the molecular interactions of 8-Chloro-5-methoxyquinoline-6-carboxylic acid. Molecular docking studies have revealed that the compound can bind effectively to various therapeutic targets, such as bacterial enzymes and membrane proteins. These computational models have been instrumental in guiding medicinal chemists toward rational drug design strategies aimed at improving potency and selectivity.

In conclusion, 8-Chloro-5-methoxyquinoline-6-carboxylic acid (CAS No. 926270-95-3) represents a promising molecule with potential applications in antimicrobial therapy. Its unique structure, combined with advancements in synthetic methods and computational modeling, positions it as a valuable asset in the ongoing quest for novel therapeutic agents. Continued research into its biological properties and pharmacokinetics will be essential to fully harness its potential in drug development.